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Compound of Interest

Compound Name: ABIL WE 09

Cat. No.: B1166086 Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions for researchers, scientists, and drug development professionals working with ABIL
WE 09 to reduce the greasy after-feel in lotion formulations.

Troubleshooting Guide: Reducing Greasy After-Feel
Question: My W/O lotion formulated with ABIL WE 09 feels greasy on the skin. What are the

potential causes and how can I mitigate this?

Answer: A greasy after-feel in W/O emulsions can stem from several factors related to the

formulation's oil phase, emulsifier concentration, and overall composition. ABIL WE 09, a

robust W/O emulsifier, provides excellent stability, but the final sensory profile is highly

dependent on the other ingredients. Here are key areas to investigate:

1. Oil Phase Composition:

High-Residue Emollients: The type of emollients used significantly impacts the skin feel.

Heavy oils and butters can contribute to a greasy residue.

Solution:

Incorporate Light Emollients: Replace a portion of the heavy oils with light, fast-absorbing

emollients. Esters and silicone fluids can improve the sensory profile.[1][2][3]
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Optimize Emollient Balance: Create a blend of emollients with varying spreadability and

absorption rates to achieve a balanced and pleasant skin feel.[4]

2. Oil Phase Concentration:

Excessive Oil Content: A high internal (oil) phase concentration can naturally lead to a more

occlusive and potentially greasy feeling.

Solution:

Reduce the Oil Phase: Gradually decrease the percentage of the oil phase while

monitoring emulsion stability. With ABIL WE 09, the oil phase can typically be varied

between 19% and 35%.[5]

Increase the Water Phase: A higher water content can contribute to a lighter, more

refreshing sensory experience.

3. ABIL WE 09 Concentration:

Suboptimal Emulsifier Level: While sufficient emulsifier is crucial for stability, an excessive

amount might contribute to a tacky or heavy feel.

Solution:

Optimize Concentration: The recommended use level for ABIL WE 09 is 4-6%.[5]

Experiment within this range to find the minimum concentration that maintains stability

while providing the desired skin feel.

4. Incorporation of Sensory Modifiers:

Lack of Absorbent Ingredients: Without ingredients to absorb excess oil, the formulation may

leave a shiny, greasy film on the skin.

Solution:

Add Powders: Incorporate oil-absorbing powders like starches (e.g., corn starch, tapioca

starch), silica, or specialty polymers. These can create a matte finish and a drier after-feel.

[6][7]
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Below is a logical workflow for troubleshooting a greasy after-feel in your lotion formulation.
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Greasy After-Feel
Identified

Step 1: Analyze
Oil Phase Composition

Are heavy emollients
(e.g., heavy oils, butters)

 a high percentage?

Action: Replace a portion
with light esters or

silicones.

Yes

Step 2: Evaluate
Oil Phase Concentration

No

Is the oil phase
concentration >30%?

Action: Gradually reduce
oil phase percentage.

Yes

Step 3: Assess
ABIL WE 09 Concentration

No

Is ABIL WE 09
concentration >6%?

Action: Optimize within
4-6% range.

Yes

Step 4: Consider
Sensory Modifiers

No

Action: Incorporate
oil-absorbing powders

(e.g., starch, silica).
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Formulation Strategy

Emollient Selection
(Light vs. Heavy)

Oil Phase
Concentration

Sensory Modifiers
(e.g., Powders)

Desired Sensory Outcome:
Reduced Greasiness
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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